2-hydroxy-3-methoxybenzaldehyde (5,6-diphenyl-1,2,4-triazin-3-yl)hydrazone

• IUPAC Name: 2-[(E)-[(5,6-diphenyl-1,2,4-triazin-3-yl)hydrazinylidene]methyl]-6-methoxyphenol
• InChI: InChI=1S/C23H19N5O2/c1-30-19-14-8-13-18(22(19)29)15-24-27-23-25-20(16-9-4-2-5-10-16)21(26-28-23)17-11-6-3-7-12-17/h2-15,29H,1H3,(H,25,27,28)/b24-15+
• InChI Key: ZDLFXDFGNUKRTB-BUVRLJJBSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=NNC2=NC(=C(N=N2)C3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: COC1=CC=CC(=C1O)/C=N/NC2=NC(=C(N=N2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H19N5O2
• Molecular Weight: 397.4 g/mol

Description

2-hydroxy-3-methoxybenzaldehyde (5,6-diphenyl-1,2,4-triazin-3-yl)hydrazone is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as HMBH-DPH and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of HMBH-DPH is not fully understood. However, it has been suggested that the compound exerts its antitumor activity by inducing apoptosis in cancer cells. HMBH-DPH has also been shown to inhibit the proliferation of cancer cells by arresting the cell cycle at the G1 phase.
Biochemical and Physiological Effects
HMBH-DPH has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the proliferation of cancer cells, and act as a fluorescent probe for the detection of zinc ions in biological systems. HMBH-DPH has also been shown to have antioxidant activity and to be a potential chelating agent.

Advantages and Limitations for Lab Experiments

One advantage of using HMBH-DPH in lab experiments is its potential as a fluorescent probe for the detection of zinc ions in biological systems. However, one limitation of using HMBH-DPH is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of HMBH-DPH. One direction is to further investigate its antitumor activity and potential use in cancer treatment. Another direction is to study its potential as a chelating agent and its applications in organic reactions. Further research is also needed to understand the mechanism of action of HMBH-DPH and its potential toxicity.

Synthesis Methods

HMBH-DPH can be synthesized using various methods, including the reaction between 2-hydroxy-3-methoxybenzaldehyde and 5,6-diphenyl-1,2,4-triazin-3-yl hydrazine in the presence of a catalyst. Another method involves the reaction between 2-hydroxy-3-methoxybenzaldehyde and 5,6-diphenyl-1,2,4-triazin-3-yl hydrazine in ethanol under reflux conditions. The product is then purified using column chromatography.

Scientific Research Applications

HMBH-DPH has been extensively studied for its potential applications in scientific research. It has been shown to have antitumor activity, which makes it a potential candidate for cancer treatment. HMBH-DPH has also been used as a fluorescent probe for the detection of zinc ions in biological systems. Other applications of HMBH-DPH include its use as a catalyst in organic reactions and as a chelating agent.